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Compound of Interest

Compound Name:
2,6-Dichloro-3-nitrobenzene-1-

sulfonyl chloride

Cat. No.: B1323167 Get Quote

An In-depth Technical Guide to the Safety of 2,6-Dichloro-3-nitrobenzene-1-sulfonyl
chloride

This document provides a comprehensive overview of the safety data for 2,6-Dichloro-3-
nitrobenzene-1-sulfonyl chloride, intended for researchers, scientists, and professionals in

drug development. The information is compiled from publicly available Safety Data Sheets

(SDS) and chemical databases.

Chemical Identification
This section provides basic identification details for 2,6-Dichloro-3-nitrobenzene-1-sulfonyl
chloride.
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Identifier Value

CAS Number 276702-53-5[1]

IUPAC Name 2,6-dichloro-3-nitrobenzenesulfonyl chloride[1]

Molecular Formula C₆H₂Cl₃NO₄S[1]

Molecular Weight 290.5 g/mol [1]

Canonical SMILES
O=--INVALID-LINK--C1=CC=C(Cl)C(S(=O)

(=O)Cl)=C1Cl[1]

InChI Key KMRQWMSLMFLCKC-UHFFFAOYSA-N[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below. Limited data is

available in the provided search results.

Property Value

Purity ≥95.0%[1][2]

Physical State Solid[3][4][5]

Appearance Beige Solid[3]

Melting Point

159 - 160 °C (for a similar compound, 3,5-

Dichloro-4-(2-chloro-4-nitrophenoxy)benzene-1-

sulfonyl chloride)[3]

Storage Temperature 2-8°C, stored under inert gas[2]

Hazard Identification and GHS Classification
This substance is classified as hazardous. The following table summarizes its GHS

classification.
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Category Details

GHS Pictograms
GHS07 (Harmful/Irritant)[1], GHS05 (Corrosion)

[5][6]

Signal Word Danger[6][7][8]

Hazard Statements
H302: Harmful if swallowed[1]. H314: Causes

severe skin burns and eye damage[6][7][8].

Precautionary Statements

P101: If medical advice is needed, have product

container or label at hand[1]. P260: Do not

breathe dusts or mists. P280: Wear protective

gloves/protective clothing/eye protection/face

protection[6]. P301+P310: IF SWALLOWED:

Immediately call a POISON CENTER/doctor.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing[6][8].

Experimental Protocols
The quantitative data presented in typical Safety Data Sheets, such as melting points and

toxicity values, are generally derived from standardized testing methods established by

international bodies like the OECD (Organisation for Economic Co-operation and Development)

or from existing scientific literature. The provided search results commonly reference "lit." or do

not specify the exact experimental protocol used to determine these values. For detailed

methodologies, researchers should consult comprehensive chemical databases or the primary

literature that originally reported these properties.

Handling, Storage, and Reactivity
Proper handling and storage are critical to ensure safety.
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Aspect Recommendation

Handling

Use only in a well-ventilated area or under a

chemical fume hood[8][9]. Avoid breathing

dust[8]. Avoid contact with skin, eyes, and

clothing[9]. Wear appropriate personal

protective equipment (PPE)[9]. Ground all

equipment when handling[9].

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place[3]. Store locked up[8].

Store under an inert atmosphere[8].

Incompatible Materials

Strong oxidizing agents, strong bases[8][9]. The

material may decompose on exposure to moist

air or water[10].

Hazardous Decomposition

Upon decomposition, it can release nitrogen

oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2), sulfur oxides, and hydrogen

chloride gas[8][10].

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 2,6-Dichloro-3-
nitrobenzene-1-sulfonyl chloride from receipt to disposal.
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Preparation & Handling

Emergency Response Disposal

Receive & Inspect
Chemical

Store in Cool, Dry,
Inert Atmosphere (2-8°C)

Don PPE:
- Safety Goggles/Face Shield
- Chemical Resistant Gloves

- Protective Clothing

Handle in Fume Hood

Spill Occurs

Skin/Eye Contact

Decontaminate
Work Area

Evacuate Area

Contain Spill
(Do not use water)

Seek Immediate
Medical Attention

If Exposed

Flush with Water
(15+ min)

Dispose of Waste via
Approved Disposal Plant

Click to download full resolution via product page

Caption: Safe handling workflow for hazardous sulfonyl chlorides.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1323167?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,6-Dichloro-3-nitrobenzene-1-sulfonyl chloride safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
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chloride-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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